Hydrogen bonded polymeric multilayer films assembled below and above the cloud point temperature†

Chemical Communications Pub Date: 2013-08-21 DOI: 10.1039/C3CC45068F

Abstract

Polymeric multilayer films assembled via hydrogen-bonding are witnessing increased interest from the scientific community. Here we report on hydrogen bonded multilayers of tannic acid and neutral poly(2-oxazoline)s. Importantly we demonstrate, to the best of our knowledge, for the first time that a temperature responsive polymer, in this case poly(2-(n-propyl)-2-oxazline), can be assembled below and above its TCP with distinctly different growth mechanisms.

Graphical abstract: Hydrogen bonded polymeric multilayer films assembled below and above the cloud point temperature
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